
2-Pentanol, 5-iodo-: A Versatile Building Block in
Organic Chemistry

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Pentanol, 5-iodo-

Cat. No.: B3058609 Get Quote

FOR IMMEDIATE RELEASE

Application Note & Protocol

[City, State] – [Date] – 2-Pentanol, 5-iodo-, a functionalized aliphatic alcohol, is emerging as a

valuable building block for organic synthesis, offering a versatile scaffold for the introduction of

a five-carbon chain with reactive hydroxyl and iodo functionalities. Its unique structure makes it

an attractive intermediate for the synthesis of a variety of organic molecules, including

heterocycles and other complex targets relevant to the pharmaceutical and materials science

industries.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Pentanol, 5-iodo- is presented in the

table below.
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Property Value Reference

Molecular Formula C₅H₁₁IO --INVALID-LINK--

Molecular Weight 214.04 g/mol --INVALID-LINK--

Appearance Not available

Boiling Point Not available

Melting Point Not available

Density Not available

Solubility Not available

Synthesis of 2-Pentanol, 5-iodo-
A primary route for the synthesis of 2-Pentanol, 5-iodo- involves the ring-opening of 2-

methyltetrahydrofuran. This reaction, when carried out with hydrogen iodide (HI), proceeds via

a nucleophilic substitution (SN2) mechanism. The iodide ion preferentially attacks the less

sterically hindered primary carbon atom of the protonated ether, leading to the regioselective

formation of 5-iodo-2-pentanol.

A detailed experimental protocol for this synthesis is provided below.

Experimental Protocol: Synthesis of 2-Pentanol, 5-iodo-
from 2-Methyltetrahydrofuran
Materials:

2-Methyltetrahydrofuran

Hydrogen iodide (57% in water)

Diethyl ether

Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate
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Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a well-ventilated fume hood, equip a round-bottom flask with a magnetic stir bar and a

reflux condenser.

Charge the flask with 2-methyltetrahydrofuran.

Slowly add an equimolar amount of hydrogen iodide (57% in water) to the stirred 2-

methyltetrahydrofuran.

Heat the reaction mixture to reflux and maintain for a period sufficient to ensure complete

reaction (monitoring by TLC or GC is recommended).

After cooling to room temperature, carefully transfer the reaction mixture to a separatory

funnel.

Add diethyl ether to extract the product and wash the organic layer sequentially with water

and saturated aqueous sodium bicarbonate solution to neutralize any remaining acid.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator to yield the crude 2-Pentanol, 5-iodo-.

Purify the product by vacuum distillation or column chromatography as needed.

Yield Data: Yields for this reaction are dependent on specific reaction conditions and scale.

Researchers should optimize the protocol for their specific needs.
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The bifunctional nature of 2-Pentanol, 5-iodo- makes it a versatile intermediate for the

synthesis of more complex molecules. The hydroxyl group can be protected or oxidized, while

the iodo group is an excellent leaving group for nucleophilic substitution reactions or can

participate in various coupling reactions.

Synthesis of Heterocyclic Compounds
One of the key applications of 2-Pentanol, 5-iodo- is in the synthesis of substituted

heterocyclic compounds. The five-carbon backbone with reactive sites at the 2- and 5-positions

allows for the construction of various ring systems. For instance, it can be utilized in the

synthesis of substituted piperidines, furans, or pyrans through intramolecular cyclization

strategies.

Workflow for Heterocycle Synthesis:

2-Pentanol, 5-iodo- Functional Group
Transformation (e.g., NH2)

Nucleophilic
Substitution Intramolecular

Cyclization
Substituted
Heterocycle

Click to download full resolution via product page

Caption: General workflow for the synthesis of heterocyclic compounds from 2-Pentanol, 5-
iodo-.

Introduction of Pentyl Chains in Drug Discovery
In the context of drug development, the introduction of lipophilic alkyl chains can significantly

impact the pharmacokinetic and pharmacodynamic properties of a lead compound. 2-
Pentanol, 5-iodo- serves as a valuable reagent for introducing a functionalized pentyl chain

onto a parent molecule. The secondary alcohol provides a point for further modification or can

participate in hydrogen bonding interactions with biological targets.

Logical Relationship in Drug Moiety Introduction:
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Bioactive Scaffold
(e.g., with -NH2, -OH, -SH)

Coupling Reaction

2-Pentanol, 5-iodo-

Modified Drug Candidate
with Pentyl Moiety

Click to download full resolution via product page

Caption: Logical diagram illustrating the use of 2-Pentanol, 5-iodo- to modify a bioactive

scaffold.

Conclusion
2-Pentanol, 5-iodo- is a promising and versatile building block in organic chemistry. Its

straightforward synthesis from readily available starting materials and the presence of two

distinct reactive functional groups open up a wide range of possibilities for the construction of

complex organic molecules. Further exploration of its reactivity and applications is expected to

lead to the development of novel synthetic methodologies and the discovery of new chemical

entities with potential applications in medicine and materials science.

For further information, please contact:
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Organic Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3058609#2-pentanol-5-iodo-as-a-building-block-in-
organic-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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